1-(3-chlorophenyl)-4-cyclopropyl-1,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one

• IUPAC Name: 1-(3-chlorophenyl)-4-cyclopropyl-6H-pyrazolo[3,4-d]pyridazin-7-one
• InChI: InChI=1S/C14H11ClN4O/c15-9-2-1-3-10(6-9)19-13-11(7-16-19)12(8-4-5-8)17-18-14(13)20/h1-3,6-8H,4-5H2,(H,18,20)
• InChI Key: PQZPOQRICOBENR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NNC(=O)C3=C2C=NN3C4=CC(=CC=C4)Cl
• Molecular Formula: C14H11ClN4O
• Molecular Weight: 286.71 g/mol

Description

The compound “1-(3-chlorophenyl)-4-cyclopropyl-1,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one” is a derivative of pyrazolo[3,4-d]pyridazine. It has been studied for its potential antiviral properties, particularly against the Zika virus (ZIKV).

Synthesis Analysis

The synthesis of this compound involves starting from antimicrobial lead compounds with a pyrazolo[3,4-d]pyridazine-7-one scaffold. A series of derivatives were synthesized and their ability to interfere with ZIKV infection was evaluated using a cell-based phenotypic assay.

Molecular Structure Analysis

The molecular structure of this compound is based on the pyrazolo[3,4-d]pyridazine scaffold. This scaffold is particularly important in medicinal chemistry due to its diverse biological activities.

Scientific Research Applications

Certainly! Let’s delve into the scientific research applications of 1-(3-chlorophenyl)-4-cyclopropyl-1,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one . This compound belongs to the pyridazinone class, which has exhibited a wide range of pharmacological activities. Here are six unique applications:

• Antimicrobial Activity:

  • Summary: Researchers have reported several pyridazinones with antimicrobial properties. These compounds exhibit inhibitory effects against bacteria, fungi, and other microorganisms.

• Anti-Inflammatory Properties:

  • Summary: Pyridazinones have demonstrated anti-inflammatory effects. They can modulate immune responses, reduce inflammation, and potentially alleviate conditions like arthritis or inflammatory bowel diseases.

• Anticancer Potential:

  • Summary: Some pyridazinones exhibit anticancer properties. They may inhibit tumor cell growth, induce apoptosis, or interfere with cancer-related signaling pathways.

• Antidiabetic Effects:

  • Summary: Pyridazinones have been investigated for their antidiabetic activity. They may affect glucose metabolism, insulin sensitivity, or pancreatic function.

• Bronchodilatory and Anti-Allergic Properties:

  • Summary: Certain pyridazinones exhibit bronchodilatory effects (useful for asthma) and anti-allergic activity. They may modulate airway smooth muscle tone or suppress allergic reactions.

• Cardiovascular Applications:

  • Summary: Initially explored for cardiovascular drugs, pyridazinones may impact blood pressure, vascular tone, or platelet function.

Safety And Hazards

The safety and hazards of this compound were evaluated through the brine shrimp lethality bioassay. Some derivatives showed median lethal dose values in a range of 87.2–100.3 μg/mL.

Future Directions

The future directions for this compound involve further exploration of its antiviral properties. The top 20 hits were identified as prospective inhibitors of NS2B-NS3 protease, and six of them were confirmed for their stability with the protease via redocking and molecular dynamics simulations. This suggests potential for further development and optimization of this compound for antiviral applications.